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Compound of Interest

Compound Name: 5-Methoxymethoxyquinoline

Cat. No.: B8504616

Get Quote

Abstract: This document provides comprehensive guidelines and application protocols for 5-
Methoxymethoxyquinoline. As a synthetic intermediate, this compound features a 5-

hydroxyquinoline core protected by a methoxymethyl (MOM) ether. This structure is of

significant interest to researchers in organic synthesis and drug development, where the

temporary masking of a phenolic hydroxyl group is necessary to perform selective

modifications on other parts of the quinoline scaffold. This guide details best practices for safe

handling, appropriate storage conditions, and a representative protocol for the deprotection of

the MOM group, a key synthetic transformation.

A Note on Safety Data: As of the date of this publication, a specific CAS number and Safety

Data Sheet (SDS) for 5-Methoxymethoxyquinoline are not indexed in major public chemical

databases. Therefore, the safety, handling, and storage guidelines presented herein are based

on the well-documented chemistry of the quinoline nucleus and the methoxymethyl (MOM)

protecting group, with direct reference to close structural analogs such as 5-methoxyquinoline

and other substituted quinolines. Users must conduct their own risk assessment and handle

this compound with the caution appropriate for a novel chemical of its class.
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Physicochemical Properties and Hazard
Assessment
5-Methoxymethoxyquinoline is a derivative of 5-hydroxyquinoline, where the phenolic proton

is replaced by a MOM group. This modification significantly alters its chemical reactivity,

particularly its nucleophilicity and acidity, making it a valuable intermediate in multi-step

syntheses.

Table 1: Physicochemical and Safety Profile of 5-Methoxymethoxyquinoline

Property Value / Information

IUPAC Name 5-(Methoxymethoxy)quinoline

Molecular Formula C₁₁H₁₁NO₂

Molecular Weight 189.21 g/mol

Appearance

Predicted to be a liquid or low-melting solid,

potentially brown or yellow oil, based on analogs

like 5-Methoxyquinoline.[1]

Solubility

Expected to be soluble in common organic

solvents (e.g., Dichloromethane, THF, Ethyl

Acetate) and sparingly soluble in water.

Predicted GHS Hazards

Based on analogous quinoline structures, the

following hazards should be assumed[2][3][4]: •

H302: Harmful if swallowed. • H315: Causes

skin irritation. • H319: Causes serious eye

irritation. • H335: May cause respiratory

irritation.

Incompatible Materials
Strong oxidizing agents, strong acids (which can

cleave the MOM ether), and Lewis acids.[5][6]
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Given the predicted hazard profile, cautious handling in a controlled laboratory environment is

mandatory. The primary routes of exposure to mitigate are inhalation, skin contact, and eye

contact.

Engineering Controls
All handling of 5-Methoxymethoxyquinoline, including weighing, transferring, and use in

reactions, should be conducted within a certified chemical fume hood.[4] This is the principal

method for preventing inhalation of vapors or aerosols.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for safe handling:

Eye Protection: Chemical safety glasses with side shields or, for greater protection against

splashes, tightly fitting goggles are required. A face shield should be used when handling

larger quantities (>50 g) or during operations with a high splash risk.[3]

Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn. Gloves

should be inspected for defects before use and replaced immediately if contamination or

damage occurs. Use proper glove removal technique to avoid skin contact.[3]

Skin and Body Protection: A standard laboratory coat must be worn and kept fastened. For

operations with a significant risk of splashing, a chemically resistant apron over the lab coat

is recommended.

The following diagram outlines the standard workflow for handling this chemical in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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